1-(4-Fluorophenyl)-3,3-dimethylpiperazin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-3,3-dimethylpiperazin-2-one
• InChI: InChI=1S/C12H15FN2O/c1-12(2)11(16)15(8-7-14-12)10-5-3-9(13)4-6-10/h3-6,14H,7-8H2,1-2H3
• InChI Key: CLLYMBGVWOUTQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(CCN1)C2=CC=C(C=C2)F)C
• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol

Description

1-(4-Fluorophenyl)-3,3-dimethylpiperazin-2-one, also known as 4-Fluoromethylphenidate (4F-MPH), is a synthetic compound that belongs to the piperidine class of chemicals. It is a potent psychostimulant that is structurally similar to methylphenidate (Ritalin) and is used for research purposes only. The purpose of

Mechanism of Action

Target of Action

Similar compounds such as [5-amino-1-(4-fluorophenyl)-1h-pyrazol-4-yl][3-(piperidin-4-yloxy)phenyl]methanone have been found to target the mitogen-activated protein kinase 14 .

Biochemical Pathways

Similar compounds have been found to affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities

Pharmacokinetics

Similar compounds have been found to exhibit non-linear oral pharmacokinetics, with superproportional increases in cmax and linear increases in the area under the curve

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-(4-Fluorophenyl)-3,3-dimethylpiperazin-2-one. For instance, the compound’s stability may be affected by factors such as temperature, pH, and light exposure

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4F-MPH in lab experiments is its potency. It is a highly potent psychostimulant that can produce significant effects at low doses, making it useful for studying the effects of psychostimulants on the brain and behavior. However, one of the limitations of using 4F-MPH is its short half-life. It has a half-life of only a few hours, which means that its effects wear off quickly. This can make it difficult to study the long-term effects of psychostimulant use.

Future Directions

There are several future directions for research on 4F-MPH. Some of these include:
- Studying the long-term effects of 4F-MPH use on the brain and behavior
- Investigating the potential therapeutic uses of 4F-MPH in treating various disorders, such as ADHD and narcolepsy
- Developing new analogs of 4F-MPH with improved pharmacological properties
- Studying the effects of 4F-MPH on different populations, such as children and the elderly.

Synthesis Methods

The synthesis of 4F-MPH is a complex process that involves several steps. The starting material is piperidine, which is reacted with 4-fluorobenzaldehyde to form the intermediate 4-fluoro-phenylpiperidine. This intermediate is then reacted with acetic anhydride and hydrochloric acid to form 1-(4-Fluorophenyl)-3,3-dimethylpiperazin-2-one, which is the final product.

Scientific Research Applications

4F-MPH is a popular research chemical that is used by scientists and researchers to study the effects of psychostimulants on the central nervous system. It is used in various fields of research, including neuroscience, pharmacology, and toxicology. Some of the research areas where 4F-MPH is being studied include:
- The effects of psychostimulants on cognitive function
- The effects of psychostimulants on behavior and mood
- The neurochemical mechanisms underlying the effects of psychostimulants
- The potential therapeutic uses of psychostimulants in treating various disorders, such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.